Cas no 19729-91-0 (Methanone,(4-chlorophenyl)[4-(2-methylpropyl)-1-piperazinyl]-, hydrochloride (1:1))

• Product Name: Methanone,(4-chlorophenyl)[4-(2-methylpropyl)-1-piperazinyl]-, hydrochloride (1:1)
• CAS No: 19729-91-0
• MF: C₁₅H₂₂Cl₂N₂O
• MW: 317.253982067108
• CID: 185110
• PubChem ID: 209321
• Update Time: 2025-04-19

Methanone,(4-chlorophenyl)[4-(2-methylpropyl)-1-piperazinyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-chlorophenyl)[4-(2-methylpropyl)-1-piperazinyl]-, hydrochloride (1:1)
• (4-chlorophenyl)-[4-(2-methylpropyl)piperazin-1-yl]methanone,hydrochloride
• 1-(p-Chlorobenzoyl)-4-isobutylpiperazine hydrochloride
• (4-chlorophenyl)[4-(2-methylpropyl)piperazin-1-yl]methanone hydrochloride (1:1)
• Piperazine, 1-(p-chlorobenzoyl)-4-isobutyl-, monohydrochloride
• (4-chlorophenyl)-[4-(2-methylpropyl)piperazin-1-yl]methanone;hydrochloride
• 19729-91-0
• DTXSID00173400

• Inchi： 1S/C15H21ClN2O.ClH/c1-12(2)11-17-7-9-18(10-8-17)15(19)13-3-5-14(16)6-4-13;/h3-6,12H,7-11H2,1-2H3;1H
• InChI Key： QTWFIOLPLDLZNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCN(CC(C)C)CC1)=O.Cl

Computed Properties

• Exact Mass: 316.11116
• Monoisotopic Mass: 316.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55